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An In-Depth Technical Guide to 2-Chlorophenoxyacetic Acid: Chemical Properties, Structure,
and Analysis

Introduction

2-Chlorophenoxyacetic acid (2-CPA) is an organic compound belonging to the family of
chlorophenoxyacetic acids. While its direct application in drug development is less prominent
than some of its structural analogues, it serves as a valuable chemical reagent and is a known
impurity and environmental metabolite of more complex herbicides like 2-methyl-4-
chlorophenoxyacetic acid (MCPA).[1][2] Understanding the core chemical and physical
properties, synthesis, and analytical methodologies of 2-CPA is crucial for researchers in
environmental science, toxicology, and synthetic chemistry. This guide provides a
comprehensive technical overview of 2-CPA, synthesizing data from established scientific
literature to offer field-proven insights for scientists and development professionals.

Chemical Identity and Molecular Structure

2-Chlorophenoxyacetic acid is characterized by a chlorine atom substituted at the ortho-
position of the phenoxy ring of phenoxyacetic acid.
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o |[UPAC Name: 2-(2-chlorophenoxy)acetic acid[1]
e Synonyms: o-Chlorophenoxyacetic acid, 2-CPA
e CAS Number: 614-61-9[1]

e Molecular Formula: CsH7CIO3[1]

e Molecular Weight: 186.59 g/mol

The structure consists of a planar aromatic ring, which influences its chemical reactivity and

interactions, and a carboxylic acid group, which dictates its acidic properties and solubility.

Caption: Chemical structure of 2-Chlorophenoxyacetic acid.

Physicochemical Properties

The physical and chemical characteristics of 2-CPA are fundamental to understanding its

behavior in both laboratory and environmental settings. The carboxylic acid moiety renders it

acidic, with a pKa of 3.05, indicating that it will exist predominantly as an anion in neutral or

alkaline conditions.[1] This property significantly influences its environmental mobility and

interaction with biological systems.

Property Value Source
Appearance White to light brown solid [3]
Melting Point 114to 118 °C [3]

3.2x107*mm Hg at 25 °C

Vapor Pressure ,
(estimated)

[1]

pKa 3.05

[1]

Log Kow (Octanol-Water )
- o 1.86 (estimated)
Partition Coefficient)

[1]

Water Solubility 825 mg/L at 23 °C

[3]
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Expertise & Experience Insight: The low Log Kow value suggests a low potential for
bioconcentration in aquatic organisms.[1] Furthermore, its high water solubility and low Koc
value (estimated at 18) indicate very high mobility in soil.[1] Because it exists as an anion
under typical environmental pH, volatilization from moist soil or water surfaces is not a
significant fate process.[1]

Synthesis and Manufacturing

The synthesis of chlorophenoxyacetic acids is a well-established process in industrial
chemistry. A common and illustrative method involves the condensation reaction of a
corresponding chlorophenol with chloroacetic acid under alkaline conditions. This is an
example of a Williamson ether synthesis.
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Reactants

2-Chlorophenol
Agueous Base
(e.g., NaOH)

Chloroacetic Acid

Reaction Steps

Condensation
(Wiliamson Ether Synthesis) _ ("Sodium 2-Chlorophenoxyacetate
>
(salt)

Acidification
(e.g., HCI)

Deprotonation Sodium 2-Chlorophenoxide

(Intermediate)

Protonation
2-Chlorophenoxyacetic Acid

Condensation

(Williamson Ether Synthesis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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